Cas no 727-55-9 (1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester
• CAS No: 727-55-9
• MF: C₁₀H₆F₄O₄
• MW: 266.145857334137
• CID: 1757217
• PubChem ID: 11608660
• Update Time: 2025-11-03

1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester
• dimethyl 2,3,5,6-tetrafluorobenzene-1,4-dicarboxylate
• DIMETHYL2,3,5,6-TETRAFLUOROTEREPHTHALATE
• 2,3,5,6-Tetrafluoro-1,4-benzenedioic acid dimethyl ester
• 727-55-9
• dimethyl 2,3,5,6-tetrafluoroterephthalate
• C10H6F4O4
• 1,4-Benzenedicarboxylic acid,2,3,5,6-tetrafluoro-,dimethyl ester
• DTXSID90469389
• MFCD25966677
• SCHEMBL522175
• CS-0187373
• BS-24394
• DB-264798
• 1,4-DIMETHYL 2,3,5,6-TETRAFLUOROBENZENE-1,4-DICARBOXYLATE
• JCEMPCVTIITKAC-UHFFFAOYSA-N

• Inchi： 1S/C10H6F4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
• InChI Key： JCEMPCVTIITKAC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C(=C(C=1C(=O)OC)F)F)F

Computed Properties

• Exact Mass: 266.02018
• Monoisotopic Mass: 266.02022132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.461±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 79-80 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester

1,4-Benzenedicarboxylic Acid, 2,3,5,6-Tetrafluoro-, Dimethyl Ester (CAS No 727-55-9)

The compound 1,4-Benzenedicarboxylic acid, 2,3,5,6-tetrafluoro-, dimethyl ester, with the CAS registry number 727-55-9, is a highly fluorinated aromatic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with four fluorine atoms and two carboxylic acid groups esterified with methyl groups. The presence of multiple fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable compound in fields such as materials science, pharmaceuticals, and advanced chemical manufacturing.

Recent studies have highlighted the potential of 1,4-benzenedicarboxylic acid derivatives in the development of high-performance polymers and advanced materials. For instance, researchers have explored the use of this compound as a precursor for polyimides and other thermally stable polymers. The tetrafluoro substitution pattern enhances the thermal stability and chemical resistance of the resulting polymers, making them suitable for applications in aerospace, electronics, and high-temperature environments.

In the pharmaceutical industry, the dimethyl ester form of this compound has been investigated for its potential as a drug delivery agent. The ester groups can be selectively hydrolyzed under specific conditions, allowing for controlled release of active pharmaceutical ingredients (APIs). Additionally, the fluorinated nature of the molecule contributes to its lipophilicity and bioavailability properties.

The synthesis of CAS No 727-55-9 typically involves multi-step processes that include fluorination reactions and esterification steps. Recent advancements in catalytic fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For example, the use of transition metal catalysts has significantly improved the yield and selectivity of fluorination reactions.

From an environmental perspective, understanding the fate and transport of compounds like 1,4-benzenedicarboxylic acid derivatives is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds exhibit moderate biodegradability under aerobic conditions but may persist in certain environmental compartments due to their high stability.

In conclusion, CAS No 727-55-9, or 1,4-benzenedicarboxylic acid dimethyl ester, stands out as a versatile compound with promising applications across multiple industries. Its unique chemical properties and recent advancements in synthesis techniques position it as a key player in the development of next-generation materials and pharmaceuticals.